1'-(3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carbonyl)-[1,4'-bipiperidine]-4'-carboxamide

• IUPAC Name: 4-piperidin-1-yl-1-(3-pyrrol-1-ylthieno[2,3-b]pyridine-2-carbonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H27N5O2S/c24-22(30)23(28-13-2-1-3-14-28)8-15-27(16-9-23)21(29)19-18(26-11-4-5-12-26)17-7-6-10-25-20(17)31-19/h4-7,10-12H,1-3,8-9,13-16H2,(H2,24,30)
• InChI Key: RKXGSLPRJONBQF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2(CCN(CC2)C(=O)C3=C(C4=C(S3)N=CC=C4)N5C=CC=C5)C(=O)N
• Molecular Formula: C23H27N5O2S
• Molecular Weight: 437.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrrole ring, a thieno[2,3-b]pyridine ring, a carbonyl group, and a bipiperidine group. These functional groups suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple ring structures and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound could be quite diverse due to the presence of several reactive functional groups. For example, the pyrrole and thieno[2,3-b]pyridine rings might undergo electrophilic substitution reactions, while the carbonyl group could be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For example, the presence of multiple ring structures could make the compound relatively stable and rigid, while the presence of a carbonyl group could make it polar and potentially soluble in polar solvents.

Future Directions

Future research could focus on further elucidating the chemical properties and potential biological activities of this compound. For example, it could be interesting to investigate whether this compound has similar FGFR inhibitory activity as other pyrrolo[2,3-b]pyridine derivatives.